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Compound of Interest

Compound Name: 1-Iodopentane

Cat. No.: B145852 Get Quote

This technical guide provides a comprehensive overview of the core molecular properties of 1-
iodopentane, tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Synonyms
1-Iodopentane, also known as n-amyl iodide or pentyl iodide, is an alkyl halide.[1][2][3][4] It is

a colorless to light red or yellow liquid and is insoluble in water but soluble in organic solvents

like alcohol and ether.[1][5][6] This compound is often used in organic synthesis and as a

solvent.[5][7]

Core Molecular and Physical Properties
The fundamental quantitative data for 1-iodopentane are summarized in the table below.

These properties are critical for its application in experimental and developmental settings.
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Property Value

Molecular Formula C5H11I

Linear Formula CH3(CH2)4I

Molecular Weight 198.05 g/mol [1][3][4][8]

Exact Mass 197.99055 Da[1]

CAS Number 628-17-1[1][2][3]

Density 1.517 g/mL at 25 °C[5][7][8]

Boiling Point 154-155 °C[5][7][8]

Melting Point -86 °C[5]

Flash Point 124 °F (51 °C)[5]

Refractive Index n20/D 1.495[5][7][8]

Vapor Pressure 3.65 mmHg at 25 °C[5]

Structural Representation
The structural formula of 1-iodopentane illustrates the linear five-carbon chain (pentyl group)

attached to an iodine atom.
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Caption: Skeletal structure of 1-Iodopentane.

Methodological Considerations for Property
Determination
The characterization of 1-iodopentane, including the determination of its molecular weight and

formula, relies on standard analytical chemistry protocols.
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Molecular Weight and Formula Determination: The molecular formula (C5H11I) is typically

confirmed through a combination of elemental analysis and mass spectrometry. High-

resolution mass spectrometry provides the exact mass of the molecule, which can be used

to deduce its elemental composition with high confidence. The nominal molecular weight

(198.05 g/mol ) is calculated from the atomic weights of its constituent atoms (carbon,

hydrogen, and iodine).[1][2]

Structural Elucidation: The linear structure, CH3(CH2)4I, is confirmed using spectroscopic

techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H NMR and ¹³C

NMR) and Infrared (IR) spectroscopy. These methods provide detailed information about the

connectivity of atoms and the types of chemical bonds present in the molecule.

Physicochemical Properties: Properties such as boiling point, melting point, and density are

determined through established physical chemistry experiments. For instance, the boiling

point is measured at a specific pressure, and the density is typically measured using a

pycnometer or a density meter at a controlled temperature.[5]

The data presented in this guide are based on values reported in peer-reviewed literature and

established chemical databases, ensuring their reliability for research and development

purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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